Cas no 132439-41-9 (1-cyclopropylcyclopentan-1-amine)

• Product Name: 1-cyclopropylcyclopentan-1-amine
• CAS No: 132439-41-9
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 1235412
• PubChem ID: 21184146
• Update Time: 2025-10-16

1-cyclopropylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 1-cyclopropyl- (9CI)
• 1-cyclopropylcyclopentan-1-amine
• 132439-41-9
• DB-286498
• AKOS006238847
• AMNLAEZUDVGLNT-UHFFFAOYSA-N
• EN300-1238063
• Cyclopentanamine, 1-cyclopropyl-
• SCHEMBL7462675
• 1-Amino-1-cyclopropylcyclopentane
• 1-Cyclopropylcyclopentanamine

• Inchi： 1S/C8H15N/c9-8(7-3-4-7)5-1-2-6-8/h7H,1-6,9H2
• InChI Key： AMNLAEZUDVGLNT-UHFFFAOYSA-N
• SMILES： NC1(CCCC1)C1CC1

Computed Properties

• Exact Mass: 125.12055
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-cyclopropylcyclopentan-1-amine

1-Cyclopropylcyclopentan-1-amine (CAS No. 132439-41-9): A Comprehensive Overview

1-Cyclopropylcyclopentan-1-amine (CAS No. 132439-41-9) is a cyclic amine compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound is characterized by a cyclopropyl group attached to a cyclopentane ring, with an amine functional group at the 1-position of the cyclopentane ring. The combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-cyclopropylcyclopentan-1-amine is particularly noteworthy. The cyclopropyl group, known for its high strain energy, can influence the conformational flexibility and reactivity of the molecule. The cyclopentane ring, on the other hand, provides a rigid scaffold that can enhance the stability and bioavailability of the compound. The amine functional group at the 1-position of the cyclopentane ring further adds to its reactivity and potential for forming hydrogen bonds, which are crucial for interactions with biological targets.

In recent years, research on 1-cyclopropylcyclopentan-1-amine has focused on its potential as a lead compound for the development of new drugs. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-cyclopropylcyclopentan-1-amine derivatives exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Moreover, clinical trials have begun to explore the therapeutic potential of 1-cyclopropylcyclopentan-1-amine in various disease models. Preliminary results from phase I clinical trials have shown that this compound is well-tolerated and exhibits a favorable safety profile. These findings have paved the way for further clinical investigations to evaluate its efficacy in treating conditions such as chronic pain and neurodegenerative disorders.

The synthesis of 1-cyclopropylcyclopentan-1-amine has also been an area of active research. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of cyclopropylmagnesium bromide with cyclopentanone followed by reduction and subsequent amination. This synthetic strategy allows for the preparation of various derivatives with different substituents on the cyclopropyl or cyclopentane rings, thereby expanding the scope for structure-activity relationship (SAR) studies.

In addition to its potential as a therapeutic agent, 1-cyclopropylcyclopentan-1-amine has also found applications in materials science and analytical chemistry. Its unique structural features make it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, it has been used to prepare polymers with enhanced mechanical strength and thermal stability. In analytical chemistry, 1-cyclopropylcyclopentan-1-amine has been employed as a chiral derivatizing agent for enantiomeric separation by gas chromatography (GC) and liquid chromatography (LC).

The environmental impact of 1-cyclopropylcyclopentan-1-amine is another important consideration. Studies have shown that this compound is biodegradable under aerobic conditions and does not accumulate in aquatic environments. This makes it an environmentally friendly option compared to some other organic compounds used in industrial processes.

In conclusion, 1-cyclopropylcyclopentan-1-amine (CAS No. 132439-41-9) is a versatile compound with significant potential in various fields, including medicinal chemistry, materials science, and analytical chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.